Cas no 345340-48-9 (9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzoaphenoxazin-5-one (Technical Grade))

• Product Name: 9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzoaphenoxazin-5-one (Technical Grade)
• CAS No: 345340-48-9
• MF: C₂₀H₁₆As₂N₂O₂S₄
• MW: 594.456439971924
• CID: 1060382
• PubChem ID: 101110919
• Update Time: 2025-04-20

9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzoaphenoxazin-5-one (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzo[a]phenoxazin-5-one
• 6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one
• J-019641
• dimethyl-propiothetin
• 6708-36-7
• 9-amino-6,8-bis(1,3,2-dithiarsolan-2-yl)benzo[a]phenoxazin-5-one
• 9-Amino-6,8-di(1,3,2-dithiarsolan-2-yl)-5H-benzo[a]phenoxazin-5-one
• 345340-48-9
• DTXSID601296517
• DB-230251
• 9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzo[a]phenoxazin-5-one (Technical Grade)
• 9-Amino-6,8-di-1,3,2-dithiarsolan-2-yl-5H-benzoaphenoxazin-5-one (Technical Grade)

• Inchi： 1S/C20H16As2N2O2S4/c23-13-5-6-14-19(15(13)21-27-7-8-28-21)26-20-16(22-29-9-10-30-22)18(25)12-4-2-1-3-11(12)17(20)24-14/h1-6H,7-10,23H2
• InChI Key： VGIVKXKHGCFRHN-UHFFFAOYSA-N
• SMILES： [As]1(C2C(C3C=CC=CC=3C3C=2OC2C(=CC=C(C=2[As]2SCCS2)N)N=3)=O)SCCS1

Computed Properties

• Exact Mass: 593.85265g/mol
• Monoisotopic Mass: 593.85265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines